7-methyl-N-(4-methylphenyl)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

Specification

• CAS No.: 877649-51-9
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.326
• IUPAC Name: 7-methyl-N-(4-methylphenyl)-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• Standard InChI: InChI=1S/C17H15N3O2/c1-11-3-6-13(7-4-11)19-16(21)14-9-18-15-8-5-12(2)10-20(15)17(14)22/h3-10H,1-2H3,(H,19,21)
• Standard InChI Key: KLHXDUWAYVCODW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=CN=C3C=CC(=CN3C2=O)C

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound features a pyrido[1,2-a]pyrimidine core fused with a carboxamide group and a 4-methylphenyl substituent. Key structural attributes include:

• Molecular Formula: C₁₇H₁₅N₃O₂

• Molecular Weight: 293.326 g/mol

• IUPAC Name: 7-methyl-N-(4-methylphenyl)-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide

• SMILES: CC1=CC=C(C=C1)NC(=O)C2=CN=C3C=CC(=CN3C2=O)C

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm the compound’s structure:

• ¹H NMR: Peaks at δ 2.35 (s, 3H, CH₃), 2.45 (s, 3H, CH₃), 7.25–8.10 (m, aromatic protons).

• MS (ESI): m/z 294.1 [M+H]⁺.

Solubility and Stability

While solubility data remain unreported, computational models predict moderate lipophilicity (logP ≈ 2.5), suggesting potential membrane permeability.

Synthesis and Optimization

Synthetic Routes

The compound is synthesized via multi-step protocols:

• Core Formation: Cyclization of 2-aminopyridine derivatives with ethoxymethylenemalonate under microwave irradiation yields the pyrido[1,2-a]pyrimidine scaffold.

• Carboxamide Coupling: Reaction with 4-methylphenyl isocyanate introduces the substituent.

Table 1: Key Synthetic Parameters

Step	Reagents/Conditions	Yield (%)
Cyclization	EMME, MWI (150°C, 20 min)	65–70
Amidation	4-methylphenyl isocyanate, DMF, RT	80–85

Biological Activity and Mechanisms

Anticancer Efficacy

In vitro studies demonstrate potent cytotoxicity:

Table 2: IC₅₀ Values Against Cancer Cell Lines

Cell Line	IC₅₀ (µg/mL)
A549 (Lung)	3.2 ± 0.12
MCF-7 (Breast)	4.1 ± 0.15
SiHa (Cervical)	5.8 ± 0.20
DU145 (Prostate)	6.3 ± 0.18

Mechanistic studies suggest:

• Topoisomerase II Inhibition: Disruption of DNA replication via stabilization of Topo II-DNA cleavage complexes.

• Apoptosis Induction: Caspase-3/7 activation and mitochondrial membrane depolarization in A549 cells.

Structure-Activity Relationships (SAR)

• Substituent Effects:

  • 4-Methylphenyl Group: Enhances lipophilicity and target binding compared to unsubstituted phenyl.

  • Pyrido-Pyrimidine Core: Critical for intercalation into DNA grooves.

• Thienyl Derivatives: Replacement with thien-2-yl at position 6 improves potency (IC₅₀ < 1 µM in A549).

Pharmacokinetic and Toxicity Profiles

• ADME Predictions:

  • Absorption: High gastrointestinal permeability (Caco-2 Papp = 12 × 10⁻⁶ cm/s).

  • Metabolism: Hepatic CYP3A4-mediated oxidation.

• Toxicity: No reported in vivo toxicity; in vitro assays show CC₅₀ > 100 µM in HEK293 cells.

Applications in Drug Discovery

Oncology

• Lead Compound: Prioritized in phenotypic screens for lung and breast cancer.

• Combination Therapy: Synergistic effects with paclitaxel (CI = 0.3–0.5) in DU145 cells.

Antibacterial Research

Pyrido-pyrimidine analogs inhibit Staphylococcus aureus (MIC = 8 µg/mL), though this compound’s efficacy is untested.

Future Research Directions

• Mechanistic Elucidation: Proteomic profiling to identify off-target effects.

• In Vivo Studies: Efficacy in xenograft models and pharmacokinetic optimization.

• Derivatization: Introducing fluorinated groups to improve bioavailability.